BENGHE Foundational & Exploratory

Check Availability & Pricing

Material safety data sheet for 4-Methoxy-1H-
Indol-6-amine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Methoxy-1H-indol-6-amine

Cat. No.: B1592883

An In-Depth Technical Guide to the Safe Handling of 4-Methoxy-1H-indol-6-amine

Foreword

As a Senior Application Scientist, my objective extends beyond providing mere data points.
This guide is crafted to offer a deep, practical understanding of 4-Methoxy-1H-indol-6-amine,
a molecule of growing importance in modern drug discovery. We will not only review its known
safety parameters but also explore the chemical reasoning behind them. The protocols and
insights herein are designed to empower researchers, ensuring that this valuable synthetic
intermediate is handled with the highest degree of safety and scientific rigor. This document is
a self-validating system, grounding every recommendation in established chemical principles
and authoritative data.

Section 1: Compound Profile & Significance

4-Methoxy-1H-indol-6-amine is a specialized indole derivative that serves as a critical
intermediate in the synthesis of complex bioactive molecules.[1] Its structure is characterized
by an indole core, a methoxy group (-OCHs) at the 4-position, and a primary amine group (-
NH:z) at the 6-position. This unique arrangement of functional groups makes it a versatile
building block in medicinal chemistry and pharmaceutical research.[1]

The indole scaffold is a "privileged structure” in drug discovery, present in numerous natural
products and approved drugs.[2] The methoxy group can enhance metabolic stability and
solubility, while the primary amine provides a reactive handle for a variety of chemical
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transformations, such as amide bond formation or coupling reactions, to build more complex
molecular architectures.[1] Its growing use in computational modeling and structure-activity
relationship (SAR) studies highlights its relevance to the next generation of therapeutics.[1]

Below are the key identifiers for this compound.

Identifier Value Source
IUPAC Name 4-methoxy-1H-indol-6-amine N/A
CAS Number 885518-12-7 [1]
Molecular Formula CoH10N20 [1]
Molecular Weight 162.19 g/mol [1]
Canonical SMILES ESCIZCZC(:CC(:CDN)NC: N/A

OMDJRLJKLOICLC-
InChl Key [1]
UHFFFAOYSA-N

Section 2: Hazard Identification and Scientific Risk
Assessment

Comprehensive toxicological data for 4-Methoxy-1H-indol-6-amine is not readily available, a
common scenario for specialized research chemicals. Therefore, a risk assessment must be
grounded in the known hazards of its core functional groups: the indole ring and the aromatic
amine.

The available supplier information provides a baseline GHS classification.[1]
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral (Category H303: May be harmful if )
No Pictogram

5) swallowed
Acute Toxicity, Dermal H313: May be harmful in )
_ _ No Pictogram
(Category 5) contact with skin
Acute Toxicity, Inhalation H333: May be harmful if ]
) No Pictogram
(Category 5) inhaled

Expert Analysis of Inferred Hazards:

While the formal classification suggests low acute toxicity, this should be interpreted with
extreme caution. The chemical structure implies other potential hazards that must be managed:

o Skin & Eye Irritation: The parent indole scaffold is a known irritant.[3] The presence of the
amine group can exacerbate this. Direct contact with skin and eyes is likely to cause
irritation.

o Skin Sensitization: Aromatic amines are a well-known class of compounds that can cause
allergic skin reactions (sensitization) upon repeated exposure. Researchers handling this
compound should be vigilant for any signs of dermatitis.

» Potential Mutagenicity: While there is no specific data for this compound, some aromatic
amines are suspected mutagens. This potential risk underscores the need to prevent any
direct exposure.

 Inhalation Hazard: As a fine powder, the compound can be easily aerosolized. Inhalation
may cause respiratory tract irritation.[3]

Given these inferred risks, it is prudent to handle 4-Methoxy-1H-indol-6-amine as a substance
with a higher hazard profile than the minimal data suggests, applying the principles of ALARA
(As Low As Reasonably Achievable) for exposure.

Section 3: Principles of Safe Handling & Exposure
Control
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Effective exposure control is paramount. The following protocols are designed as a self-
validating system to minimize risk during routine laboratory operations.

3.1 Engineering Controls

e Fume Hood: All manipulations of the solid compound or its solutions must be performed
inside a certified chemical fume hood to prevent inhalation of dust or vapors.

e Ventilation: The storage area should be well-ventilated to disperse any potential off-gassing.

[4]
3.2 Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this compound should be considered the minimum

requirement.

Protection Type Specification Rationale

Provides a barrier against skin
) Nitrile gloves (inspect before contact. Double-gloving is
Hand Protection
use) recommended for extended

operations.[5]

) ANSI Z87.1-rated safety Protects eyes from splashes or
Eye Protection ]
glasses or goggles airborne powder.[6]

] ] Prevents contamination of
Body Protection Flame-resistant laboratory coat )
personal clothing.[5]

3.3 Protocol: Safe Weighing and Solution Preparation
This protocol details the essential steps for safely handling the solid compound.

e Preparation: Don the required PPE (lab coat, safety glasses, nitrile gloves). Ensure the
chemical fume hood sash is at the appropriate working height.

o Decontamination: Wipe down the work surface inside the fume hood and the analytical
balance with 70% ethanol.
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o Tare: Place a clean weigh boat on the balance and tare the mass.

o Dispensing: Carefully dispense the desired amount of 4-Methoxy-1H-indol-6-amine onto
the weigh boat using a clean spatula. Avoid creating airborne dust. If dust is generated,
pause and allow the fume hood to clear it.

o Transfer: Carefully transfer the weighed solid into the receiving flask.

e Solubilization: Add the desired solvent to the flask inside the fume hood. Swirl gently to
dissolve.

o Cleanup: Tightly cap the stock bottle and return it to its designated storage location. Dispose
of the used weigh boat and any contaminated wipes in a designated solid chemical waste
container.

» Final Decontamination: Wipe down the spatula, the balance, and the fume hood work
surface again.

o Doffing PPE: Remove gloves and wash hands thoroughly with soap and water.

The following workflow diagram illustrates this critical process.
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Caption: Workflow for Safe Weighing and Solution Preparation.
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Section 4: Stability, Storage, and Reactivity Profile

4.1 Storage Conditions
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Temperature: Store refrigerated or frozen. A supplier recommends short-term storage at -4°C
(1-2 weeks) and long-term storage at -20°C (1-2 years).[1]

o Atmosphere: Amines, particularly aromatic ones, can be sensitive to air and light.[6] Storage
under an inert atmosphere (e.g., Argon or Nitrogen) is best practice to prevent oxidative
degradation.

e Moisture: The compound may be hygroscopic. Store in a tightly sealed container in a dry
environment or desiccator.[4]

4.2 Chemical Reactivity and Incompatibilities
The reactivity of 4-Methoxy-1H-indol-6-amine is dictated by its functional groups.

* Amine Group: The primary amine is basic and nucleophilic. It will react exothermically with
strong acids. It is also susceptible to oxidation.

e Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., peroxides, nitrates),
strong acids, and acid chlorides. These materials can lead to vigorous, potentially hazardous
reactions.[6][7]

Section 5: Accidental Release and First-Aid
Measures

5.1 Accidental Release (Spill) Protocol
In the event of a spill, immediate and calm action is required.

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if dust is
airborne.
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e Ventilate: Ensure the area is well-ventilated, relying on the fume hood if the spill is contained
within it.

o Control: Prevent the powder from spreading. Do not use a dry brush or create dust clouds.
o Absorb: Gently cover the spill with an inert absorbent material like vermiculite or sand.

o Collect: Carefully scoop the absorbed material into a labeled, sealable waste container using
non-sparking tools.[5]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water. All cleaning materials should be disposed of as hazardous waste.

The following decision tree outlines the emergency response logic.
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Spill of 4-Methoxy-1H-indol-6-amine Detected

Alert others in area

Is spill large or
is dust airborne?

Is spill contained

in fume hood? Yes

Don appropriate PPE Evacuate Area
(gloves, goggles, respirator if needed) Call EHS

Gently cover with
inert absorbent

'
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Caption: Decision Tree for Emergency Spill Response.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1592883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5.2 First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek
immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention if irritation
develops.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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